2-(2-methoxyphenoxy)-N-((1-methylpiperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(2-methoxyphenoxy)-N-[(1-methylpiperidin-4-yl)methyl]acetamide
• InChI: InChI=1S/C16H24N2O3/c1-18-9-7-13(8-10-18)11-17-16(19)12-21-15-6-4-3-5-14(15)20-2/h3-6,13H,7-12H2,1-2H3,(H,17,19)
• InChI Key: PIRDMUXGWCPMJV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)CNC(=O)COC2=CC=CC=C2OC
• Molecular Formula: C16H24N2O3
• Molecular Weight: 292.37 g/mol

Description

2-(2-methoxyphenoxy)-N-((1-methylpiperidin-4-yl)methyl)acetamide, also known as MPMA, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties.

Scientific Research Applications

Imaging Probe Development for 5-HT2A Receptors

One notable application of derivatives related to 2-(2-methoxyphenoxy)-N-((1-methylpiperidin-4-yl)methyl)acetamide involves the development of imaging probes for positron emission tomography (PET) studies. A specific compound, 2-(4-Methoxyphenyl)-N-(4-methylbenzyl)-N-(1-methylpiperidin-4-yl)acetamide (AC90179), was labeled for PET imaging of 5-HT2A receptors. Despite the successful synthesis and brain penetration in animal models, this compound exhibited rapid efflux without tracer retention, limiting its use as a PET ligand for imaging 5-HT2A receptors (Prabhakaran et al., 2006).

Hypoglycemic Activity of Derivatives

Another application involves the synthesis of novel 2-(4-((2, 4-dioxothiazolidin-5-ylidene)methyl)-2-methoxyphenoxy)-N-substituted acetamide derivatives and their evaluation for hypoglycemic activity. These compounds showed significant hypoglycemic activity in an animal model, highlighting their potential for treating conditions like diabetes (Nikaljea, Choudharia, & Une, 2012).

Exploration in Polymer Pharmacology

Derivatives of 2-(2-methoxyphenoxy)-N-((1-methylpiperidin-4-yl)methyl)acetamide have been investigated for their use in polymer pharmacology. Specifically, polymers with pharmacological activity incorporating derivatives of 4-methoxyphenylacetic acid have been synthesized, aiming to develop macromolecules with potential therapeutic applications, showing the versatility of these compounds in medicinal chemistry and drug development (Román & Gallardo, 1992).

Agricultural Herbicide Metabolism

The metabolism of chloroacetamide herbicides, closely related to 2-(2-methoxyphenoxy)-N-((1-methylpiperidin-4-yl)methyl)acetamide, in human and rat liver microsomes has been extensively studied. These investigations provide insights into the metabolic pathways and potential toxicological profiles of such compounds, contributing to safer agricultural practices and herbicide use (Coleman et al., 2000).

Catalytic Applications in Drug Synthesis

The compound's derivatives have also been explored for their roles in catalytic applications, specifically in the green synthesis of pharmaceutical intermediates such as N-(3-Amino-4-methoxyphenyl)acetamide. This research underscores the potential of these compounds in enhancing the efficiency and sustainability of pharmaceutical manufacturing processes (Zhang Qun-feng, 2008).